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Compound of Interest

Compound Name: ML207

Cat. No.: B609124 Get Quote

Introduction
ML207 is a small molecule inhibitor identified for its role in lipid metabolism. Specifically, it has

been characterized as an inhibitor of lipid storage in the fruit fly, Drosophila melanogaster. This

guide aims to provide a comprehensive overview of ML207, including its chemical properties,

biological activity, and the experimental context in which it has been described. This document

is intended for researchers, scientists, and drug development professionals working in the field

of lipid metabolism and chemical biology.

Chemical Properties of ML207
ML207 is a defined chemical entity with the following properties:

Property Value

CAS Number 1439374-67-0

Molecular Formula C₂₆H₂₈N₂O₃S

Molecular Weight 448.58 g/mol

Alias LLI01-022

Biological Activity of ML207
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ML207 has been identified as a chemical probe that inhibits lipid storage in Drosophila

melanogaster. While the primary scientific literature detailing its discovery and mechanism of

action is not widely available in the public domain, its function as a lipid storage inhibitor is

noted by several chemical suppliers. The precise molecular target and the broader effects on

lipid metabolic pathways have not been publicly characterized in detail.

Due to the limited publicly available information, a detailed summary of quantitative data such

as IC₅₀ or EC₅₀ values, and its effects on specific lipid species, cannot be provided at this time.

Experimental Protocols
Detailed experimental protocols for the use of ML207 are not available in published literature.

However, based on its described activity in Drosophila, general methodologies for assessing

lipid storage inhibition in this model organism can be outlined.

General Workflow for Assessing Lipid Storage Inhibition
in Drosophila
The following diagram outlines a general experimental workflow that could be employed to

characterize the effects of a lipid storage inhibitor like ML207 in Drosophila.
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In Vivo Drosophila Model

Analysis
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Drosophila Culture and Treatment

Administer ML207 via Diet Control Group (Vehicle Only)

Lipid Extraction from Whole Flies or Tissues

Lipid Quantification
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Compare Lipid Levels between ML207-treated and Control Groups

Confocal Microscopy and Image Analysis

Determine Effect of ML207 on Lipid Storage
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Regulation of Lipid Storage Potential Action of ML207
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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